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Compound of Interest

Compound Name: Pyrinuron

Cat. No.: B1678526 Get Quote

Disclaimer: Pyrinuron (also known as Pyriminil or Vacor) is a rodenticide that was voluntarily

suspended from commercial distribution in 1979 and is not approved for use in the United

States by the Environmental Protection Agency.[1] Information regarding its stability, storage,

and handling for research purposes is scarce. This guide provides general recommendations

based on available data and standard laboratory practices for handling potentially hazardous

and uncharacterized chemical compounds. Researchers must exercise extreme caution and

perform their own risk assessments before working with Pyrinuron.

Frequently Asked Questions (FAQs)
Q1: What is Pyrinuron and what are its known effects?

Pyrinuron is a chemical compound formerly used as a rodenticide.[1] In high doses, it is

known to selectively destroy insulin-producing beta cells in the pancreas, which can lead to

type 1 diabetes.[1] Its neurotoxic effects are attributed to its conversion to Vacor-

mononucleotide (VMN) by the enzyme NAMPT, which in turn activates the NADase SARM1,

leading to neurodegeneration.[1]

Q2: What are the recommended storage conditions for Pyrinuron?

While specific stability studies for Pyrinuron are not readily available in the public domain,

general good laboratory practices for storing potentially hazardous chemicals should be

followed. A Safety Data Sheet (SDS) for a related compound suggests that it is stable under

recommended storage conditions.[2] General recommendations include:
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Ventilation: Store in a well-ventilated place.[2]

Container: Keep the container tightly closed.[2]

Security: Store in a locked-up area.[2]

Environment: As a general guideline for chemical storage, medicines and chemicals should

be stored in a clean, cool, and dry place, protected from light, and in their original container.

[3] Avoid storing in areas with significant temperature and humidity fluctuations, such as

kitchens or bathrooms.[3]

Q3: Are there any known incompatibilities or hazardous reactions?

Detailed reactivity data for Pyrinuron is limited. However, it is described as an organic

compound containing a nitroaromatic component, a pyridine ring, and an amide linker. Amines

are chemical bases and will neutralize acids to form salts and water.[2] It is crucial to avoid

mixing Pyrinuron with incompatible materials until its reactivity profile is better understood.

Q4: What personal protective equipment (PPE) should be worn when handling Pyrinuron?

Given its toxicity, appropriate PPE is mandatory. The following should be worn when handling

Pyrinuron:

Wear protective gloves, protective clothing, eye protection, and face protection.[2]

Avoid breathing in any dust, fume, gas, mist, vapors, or spray.[2]

Use only outdoors or in a well-ventilated area.[2]

Q5: What should I do in case of accidental exposure?

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. Call a poison center or doctor if you feel unwell.[2]

General: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[2]
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Troubleshooting Guide
Issue Possible Cause Suggested Solution

Inconsistent experimental

results

Degradation of Pyrinuron stock

solution.

As the stability of Pyrinuron in

various solvents is not well-

documented, prepare fresh

solutions for each experiment.

If storing solutions is

necessary, conduct small-scale

stability tests under your

specific storage conditions

(e.g., temperature, light

exposure, solvent).

Contamination of the

compound.

Ensure proper handling and

storage procedures are

followed to prevent cross-

contamination. Use clean,

dedicated spatulas and

glassware.

Difficulty dissolving the

compound

Insufficient information on

solubility.

Experiment with small

quantities of the compound in

different research-grade

solvents to determine optimal

solubility. Gentle heating or

sonication may aid dissolution,

but be aware that this could

also accelerate degradation.

Precipitate formation in

solution

Change in temperature or

solvent evaporation.

Store solutions at a constant

temperature. Ensure

containers are tightly sealed to

prevent solvent evaporation. If

a precipitate forms, it may be

possible to redissolve it by

gentle warming, but the

stability of the compound

should be considered.
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Physicochemical Data
Property Value Source

Chemical Formula C13H12N4O3 [1]

Standard State

Data is given for materials in

their standard state (at 25 °C

[77 °F], 100 kPa).

[1]

Estimated log Kow 2.09 [2]

Estimated BCF

8 (suggests low potential for

bioconcentration in aquatic

organisms)

[2]

Estimated pKa

3.5 (conjugate acid of the

pyridine ring nitrogen), 7.6

(benzyl amide acting as an

acid)

[2]

Estimated Koc
1,990 (suggests low mobility in

soil)
[2]

Known Toxic Pathway of Pyrinuron
The following diagram illustrates the mechanism of Pyrinuron-induced neurodegeneration.

Caption: Pyrinuron is converted to VMN by NAMPT, which then activates SARM1, leading to

neurodegeneration.

Experimental Protocols
Detailed experimental protocols for the use of Pyrinuron in a research setting are not readily

available in publicly accessible scientific literature or safety documentation. Researchers

should develop their own protocols based on the intended application, incorporating rigorous

safety measures and analytical procedures to verify the concentration and stability of their

Pyrinuron solutions. When developing a protocol, it is advisable to consult general resources

on handling hazardous chemicals and to start with very small quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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